7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 7-hydroxy-6-methoxy-2-methylphthalazin-1-one
• InChI: InChI=1S/C10H10N2O3/c1-12-10(14)7-4-8(13)9(15-2)3-6(7)5-11-12/h3-5,13H,1-2H3
• InChI Key: PACBTBUDVKOVQY-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC(=C(C=C2C=N1)OC)O

Description

7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one is a substituted dihydrophthalazinone derivative characterized by hydroxy (-OH), methoxy (-OCH₃), and methyl (-CH₃) groups at positions 7, 6, and 2, respectively, on the phthalazinone core. The compound’s molecular formula is C₁₀H₁₀N₂O₃, with a molar mass of 206.20 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one typically involves the reaction of 4-methoxybenzaldehyde with hydrazine hydrate under acidic conditions to form the corresponding hydrazone. This intermediate is then cyclized using a suitable oxidizing agent, such as potassium permanganate, to yield the desired phthalazinone derivative .

Industrial Production Methods

This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide.

Reduction: The compound can be reduced to its corresponding alcohol using reducing agents such as sodium borohydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium ethoxide in ethanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of 7-oxo-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one.

Reduction: Formation of 7-hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-ol.

Substitution: Formation of various substituted phthalazinone derivatives depending on the nucleophile used.

Scientific Research Applications

7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of inflammatory diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain enzymes, such as lipoxygenase, which plays a role in the inflammatory response. The compound binds to the active site of the enzyme, preventing the conversion of arachidonic acid to leukotrienes, which are mediators of inflammation .

Comparison with Similar Compounds

(i) 4-Chloro-1,2-dihydrophthalazin-1-one (C₈H₅ClN₂O)

• Substituents : Chloro (-Cl) at position 4.
• Molecular Weight : 180.58 g/mol.
• Melting Point : 273–275°C .
• Comparison : The chloro group increases molecular polarity compared to the hydroxy/methoxy groups in the target compound. Chlorine’s electronegativity may enhance stability but reduce solubility in polar solvents relative to the target’s hydroxy group.

(ii) 2-Phenyl-1,2-dihydrophthalazin-1-one (C₁₄H₁₀N₂O)

• Substituents : Phenyl (-C₆H₅) at position 2.
• Molecular Weight : 222.24 g/mol .
• Comparison : The bulky phenyl group introduces steric hindrance and increases lipophilicity, contrasting with the smaller methyl group in the target compound. This difference may impact bioavailability or binding interactions in biological systems.

(iii) 6,7-Dimethoxy-1,2-dihydrophthalazin-1-one (C₁₃H₁₂N₂O₃)

• Substituents : Methoxy (-OCH₃) at positions 6 and 5.
• Molecular Weight : 244.25 g/mol .

(iv) 4-Hydroxy-6-[(4-hydroxy-1-oxo-1,2-dihydrophthalazin-6-yl)carbonyl]-phthalazin-1(2H)-one

• Substituents : Hydroxy (-OH) groups and a conjugated carbonyl moiety.
• Structural Complexity: Contains two phthalazinone units linked via a carbonyl group .
• Comparison : The extended conjugation and dual hydroxy groups enhance polarity and may confer unique optical or catalytic properties compared to the simpler target compound.

Physicochemical Property Comparison Table

Compound Name	Molecular Formula	Substituents (Positions)	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one	C₁₀H₁₀N₂O₃	-OH (7), -OCH₃ (6), -CH₃ (2)	206.20	Not reported	Hydroxy, methoxy
4-Chloro-1,2-dihydrophthalazin-1-one	C₈H₅ClN₂O	-Cl (4)	180.58	273–275	Chloro
2-Phenyl-1,2-dihydrophthalazin-1-one	C₁₄H₁₀N₂O	-C₆H₅ (2)	222.24	Not reported	Phenyl
6,7-Dimethoxy-1,2-dihydrophthalazin-1-one	C₁₃H₁₂N₂O₃	-OCH₃ (6,7)	244.25	Not reported	Methoxy

Research Findings and Implications

Spectroscopic and Analytical Data

• IR/NMR Trends: Methoxy groups in analogs (e.g., methyl 6-chloro-3-(1-methylhydrazino)-1,1-dioxo-benzodithiazine-7-carboxylate) show characteristic C=O stretches at ~1740 cm⁻¹ and SO₂ peaks at 1340–1155 cm⁻¹ . The target compound’s hydroxy group would likely exhibit broad O-H stretches (~3200–3600 cm⁻¹).
• Stability: Electron-donating groups (methoxy, hydroxy) in the target compound may enhance resonance stabilization of the phthalazinone ring compared to electron-withdrawing chloro substituents .

Biological Activity

7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one is a compound belonging to the phthalazinone family, characterized by its unique structural features that include hydroxyl and methoxy groups. These functional groups are believed to enhance the compound's biological activity, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound, focusing on its mechanisms, potential therapeutic applications, and relevant research findings.

Property	Value
Molecular Formula	C10H10N2O3
Molecular Weight	206.20 g/mol
IUPAC Name	7-Hydroxy-6-methoxy-2-methylphthalazin-1-one
InChI Key	ZMXCZTXXIBWILF-UHFFFAOYSA-N
Canonical SMILES	CN1C(=O)C2=CC(=C(C=C2C=N1)O)OC

The biological activity of 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one is primarily attributed to its ability to inhibit specific enzymes involved in inflammatory processes and cancer pathways. Research indicates that the compound may interact with molecular targets such as lipoxygenase, an enzyme crucial for mediating inflammatory responses. By binding to the active sites of these enzymes, the compound potentially blocks their activity, suggesting therapeutic applications in treating inflammatory diseases and certain cancers.

Enzyme Inhibition

Studies have shown that 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one exhibits significant enzyme inhibitory activity:

• Lipoxygenase Inhibition : The compound has been demonstrated to inhibit lipoxygenase activity, which is vital in the synthesis of leukotrienes involved in inflammation.
• VEGFR-2 Inhibition : Research indicates potential inhibition of vascular endothelial growth factor receptor 2 (VEGFR-2), which plays a critical role in tumor angiogenesis. This inhibition could be beneficial in cancer therapy .

Anticancer Activity

The compound has been evaluated for its cytotoxic effects against various cancer cell lines. For instance:

• HT-29 and COLO-205 Cell Lines : Preliminary studies report an IC50 value of approximately 3.38 µM against HT-29 cells and 10.55 µM against COLO-205 cells, indicating promising anticancer properties .

Comparative Analysis with Similar Compounds

To understand the unique properties of 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one	Hydroxyl group at position 7	Exhibits enzyme inhibition and anticancer activity
6-Methoxy-2-methyl-1,2-dihydrophthalazin-1-one	Lacks hydroxyl group	Potentially different biological activities
4-Hydroxy-2-quinolone	Contains a quinolone core	Known for antibacterial properties

The presence of both hydroxyl and methoxy groups in 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one contributes to its distinct biological activities compared to its analogs.

Case Studies and Research Findings

Recent studies have focused on elucidating the mechanisms underlying the biological activities of 7-Hydroxy-6-methoxy-2-methyl-1,2-dihydrophthalazin-1-one:

• In Vitro Studies : Various in vitro assays have confirmed its efficacy as an enzyme inhibitor and its cytotoxic effects on cancer cell lines.
  • For instance, a study reported that this compound effectively induced apoptosis in cancer cells by disrupting cell cycle progression .
• Molecular Docking Studies : Computational studies using molecular docking techniques have provided insights into how this compound interacts with target enzymes at the molecular level. These studies suggest strong binding affinity to key active site residues .